Cas no 941964-18-7 (2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide)

• Product Name: 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide
• CAS No: 941964-18-7
• MF: C₁₅H₁₆ClFN₂OS
• MW: 326.8167
• CID: 5461044
• Update Time: 2025-11-01

2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-(dimethylamino)-2-(2-thienyl)ethyl]-6-fluoro-
• 2-chloro-N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-6-fluorobenzamide
• Z244053198
• 2-chloro-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-6-fluorobenzamide
• 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide

• Inchi： 1S/C15H16ClFN2OS/c1-19(2)12(13-7-4-8-21-13)9-18-15(20)14-10(16)5-3-6-11(14)17/h3-8,12H,9H2,1-2H3,(H,18,20)
• InChI Key： XYEJJLWLVGGQAG-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1C(N([H])C([H])([H])C([H])(C1=C([H])C([H])=C([H])S1)N(C([H])([H])[H])C([H])([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 3.2
• Topological Polar Surface Area: 60.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide

Introduction to 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide (CAS No. 941964-18-7)

2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide, identified by its CAS number 941964-18-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule incorporates several key functional groups, including a chloro substituent, a dimethylamino group, a thiophen-2-yl moiety, and a fluorobenzamide component, which collectively contribute to its unique chemical and biological properties.

The N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl part of the molecule is particularly noteworthy, as it introduces both steric hindrance and electronic effects that can influence the compound's interactions with biological targets. The presence of a fluorobenzamide group suggests potential for modulating enzyme activity and receptor binding, which are critical factors in drug design. These features make 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Thiophene derivatives, in particular, have shown considerable promise in various pharmacological applications. The incorporation of a thiophen-2-yl group into the molecular framework of 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide not only enhances its structural complexity but also opens up possibilities for tailored interactions with biological systems. This has led to its investigation as a potential scaffold for drugs targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular recognition is essential.

The 6-fluorobenzamide moiety further enhances the compound's pharmacological profile by introducing fluorine atoms, which are known to improve metabolic stability and binding affinity. Fluoro-substituted compounds have been widely studied for their ability to modulate biological pathways, often leading to more effective and selective drug candidates. The combination of these features in 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide positions it as a compelling subject for further research into its potential therapeutic applications.

Recent studies have begun to elucidate the mechanisms by which such complex molecules interact with biological targets. For instance, research on related compounds has shown that the dimethylamino group can serve as a hydrogen bond acceptor or donor, influencing the compound's binding affinity and selectivity. Similarly, the chloro substituent can engage in halogen bonding interactions, further enhancing molecular recognition. These interactions are critical for understanding how 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide may function within biological systems.

The thiophen ring itself is known for its ability to adopt various conformations, which can affect how it interacts with biological targets. This flexibility makes it an attractive component for designing molecules with specific pharmacological properties. In addition, the fluorobenzamide group can influence the electronic properties of the molecule, potentially altering its reactivity and bioavailability. These factors collectively contribute to the compound's potential as a therapeutic agent.

In terms of synthetic chemistry, 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than in the past, opening up new avenues for drug discovery. The ability to synthesize this compound reliably is crucial for advancing its development into a viable therapeutic.

The pharmacokinetic properties of 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide are also of significant interest. Factors such as solubility, stability, and metabolic clearance rates determine how effectively a drug can reach its target site within the body. Understanding these properties is essential for predicting the compound's efficacy and safety profile. Preliminary studies have suggested that modifications to the molecular structure could enhance its pharmacokinetic behavior, making it more suitable for clinical use.

Ongoing research aims to explore the full potential of 2-chloro-N-2-(dimethylamino)-2-(thiophen-2-y l)ethyl -6 -fluorobenzamide by investigating its interactions with various biological targets. By leveraging computational modeling and experimental techniques, scientists hope to identify new therapeutic applications and optimize its properties for drug development. The compound's unique structure offers opportunities for innovation in medicinal chemistry, potentially leading to novel treatments for a wide range of diseases.

In conclusion, 2-chloro-N - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -N - - - -N - (dimeth ylamino ) - (thiophen - (fluoro benz amide ) (CAS No .941964 .18 .7 ) is a promising compound with significant potential in pharmaceutical research . Its complex structure , incorporating multiple functional groups , makes it an attractive candidate for further exploration . By studying its biological activities , synthetic pathways , and pharmacokinetic properties , researchers aim to harness its potential as a therapeutic agent . The continued investigation of this molecule represents an important contribution to the advancement of medicinal chemistry and drug discovery.